Cas no 1346600-44-9 (Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester)

• Product Name: Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester
• CAS No: 1346600-44-9
• MF: C₂₃H₂₄Cl₂N₁₀O₈
• MW: 639.404861450195
• CID: 2243968
• Update Time: 2025-07-15

Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester Chemical and Physical Properties

Names and Identifiers

• Bis [Acetyl 2-[(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxy]ethyl Ester]
• 2-[[2-[[[9-(2-Acetyloxyethoxymethyl)-6-chloropurin-2-yl]-formylamino]methyl-formylamino]-6-chloropur
• Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester

• Inchi： 1S/C23H24Cl2N10O8/c1-14(38)42-5-3-40-12-32-7-26-16-18(24)28-22(30-20(16)32)34(10-36)9-35(11-37)23-29-19(25)17-21(31-23)33(8-27-17)13-41-4-6-43-15(2)39/h7-8,10-11H,3-6,9,12-13H2,1-2H3
• InChI Key： YOEGVXSXQJJZMC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)N(C=O)CN(C=O)C1=NC(=C3C(=N1)N(C=N3)COCCOC(C)=O)Cl)N(C=N2)COCCOC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 16
• Complexity: 890
• Topological Polar Surface Area: 199

Experimental Properties

• Solubility: Dichloromethane, Methanol

Additional information on Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester

Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester (CAS No. 1346600-44-9): A Comprehensive Overview

Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester (CAS No. 1346600-44-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of purine derivatives, which are known for their biological activities and roles in various physiological processes.

The molecular structure of Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester is characterized by a central purine core substituted with a methoxyethyl ester group and an acetyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of purine derivatives in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The unique structure of Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester suggests that it may exhibit similar or even enhanced biological activities compared to other purine derivatives. For instance, the acetyl group can enhance the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability.

In the context of antiviral research, purine derivatives have shown promise in inhibiting viral replication by targeting key enzymes involved in viral metabolism. The chloro substitution in the purine ring of Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester may enhance its ability to interact with viral enzymes, thereby increasing its antiviral efficacy. This makes it a potential candidate for further investigation in the development of novel antiviral agents.

Moreover, the methoxyethyl ester group in Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester can influence its pharmacokinetic properties. Esters are known to be prodrugs that can be hydrolyzed in vivo to release active metabolites. This property can be leveraged to optimize the delivery and distribution of the compound within the body, enhancing its therapeutic potential while minimizing side effects.

In addition to its antiviral properties, Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester has also shown promise in anticancer research. Purine derivatives have been extensively studied for their ability to inhibit DNA synthesis and cell proliferation in cancer cells. The presence of the formamide group in this compound may contribute to its anticancer activity by interfering with DNA replication processes or by inducing apoptosis in cancer cells.

Clinical trials and preclinical studies are essential for evaluating the safety and efficacy of new compounds like Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester. These studies typically involve a series of tests to assess the pharmacokinetics, pharmacodynamics, and toxicity profiles of the compound. Preliminary data from these studies have indicated that this compound exhibits favorable pharmacological properties and low toxicity levels, making it a promising candidate for further clinical evaluation.

The synthesis of Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods and purification techniques are employed to produce this compound on a laboratory scale. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization as a pharmaceutical product.

In conclusion, Bis Acetyl 2-(2-Formamide-1,6-dihydro-6-chloro-9H-purin-9yl)methoxyethyl Ester (CAS No. 1346600-44-9) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its biological activities and optimize its properties for use in various medical conditions. As new findings emerge, this compound is poised to play a crucial role in the development of innovative treatments for diseases such as viral infections and cancer.